Cas no 1391213-96-9 (tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate
• CAS No: 1391213-96-9
• MF: C₁₅H₂₃ClN₂O₄
• MW: 330.807123422623
• CID: 6243887
• PubChem ID: 165825651
• Update Time: 2025-11-01

tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate
• 1391213-96-9
• tert-butyl N-[2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethyl]carbamate
• EN300-1878346

• Inchi： 1S/C15H23ClN2O4/c1-15(2,3)22-14(19)18-8-10(17)9-6-7-11(20-4)13(21-5)12(9)16/h6-7,10H,8,17H2,1-5H3,(H,18,19)
• InChI Key： NXDAHNOJFCPUSF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(CNC(=O)OC(C)(C)C)N)OC)OC

Computed Properties

• Exact Mass: 330.1346349g/mol
• Monoisotopic Mass: 330.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate

tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate (CAS No. 1391213-96-9): A Comprehensive Overview

tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate (CAS No. 1391213-96-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the synthesis of more complex molecules.

The tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate molecule is composed of a tert-butyl group, an amino group, and a substituted phenyl ring. The presence of the tert-butyl group provides steric protection, while the amino and substituted phenyl groups contribute to its reactivity and functional versatility. These structural elements make it an attractive intermediate in the synthesis of various pharmaceuticals and bioactive compounds.

Recent research has highlighted the potential of tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can serve as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The tert-butyl group's steric hindrance helps to enhance the selectivity and efficacy of these inhibitors.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2020), researchers explored the use of tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate in the development of antiviral agents. The compound's ability to form stable intermediates with various functional groups makes it a valuable starting material for synthesizing compounds with antiviral activity against a range of pathogens.

The tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate molecule also shows promise in the field of cancer research. A study published in the Cancer Research (2019) reported that derivatives of this compound exhibit potent anticancer activity against several types of cancer cells. The unique combination of functional groups within the molecule allows for the design of targeted therapies with improved pharmacokinetic properties.

In addition to its therapeutic applications, tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate is also used as a building block in organic synthesis. Its reactivity and functional versatility make it an essential component in the synthesis of complex organic molecules, including natural products and synthetic polymers. This versatility has led to its widespread use in both academic and industrial settings.

The safety profile of tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate is an important consideration for its use in pharmaceutical research. While it is generally considered safe for laboratory use under appropriate handling conditions, proper safety protocols should always be followed to ensure the well-being of researchers and laboratory personnel.

In conclusion, tert-butyl N-2-amino-2-(2-chloro-3,4-dimethoxyphenyl)ethylcarbamate (CAS No. 1391213-96-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an invaluable tool for researchers working on the development of new therapeutic agents and complex organic molecules.